Cas no 1026770-17-1 (3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid)

• Product Name: 3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid
• CAS No: 1026770-17-1
• MF: C₁₇H₂₆ClN₃O₃
• MW: 355.85964345932
• CID: 5983308
• PubChem ID: 4860880
• Update Time: 2025-10-11

3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid
• AKOS002276508
• AKOS016088944
• 4-(4-chloroanilino)-2-[3-(diethylamino)propylamino]-4-oxobutanoic acid
• 4-((4-chlorophenyl)amino)-2-((3-(diethylamino)propyl)amino)-4-oxobutanoic acid
• F1278-0166
• 1026770-17-1

• Inchi： 1S/C17H26ClN3O3/c1-3-21(4-2)11-5-10-19-15(17(23)24)12-16(22)20-14-8-6-13(18)7-9-14/h6-9,15,19H,3-5,10-12H2,1-2H3,(H,20,22)(H,23,24)
• InChI Key： CPLHFFFGFNRHGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC(C(=O)O)NCCCN(CC)CC)=O

Computed Properties

• Exact Mass: 355.1662694g/mol
• Monoisotopic Mass: 355.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid

3-[(4-Chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1026770-17-1, known as 3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a 4-chlorophenyl group, a carbamoyl group, and a diethylamino propyl amino group. These functional groups contribute to its unique chemical properties and reactivity, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of this compound in the field of drug discovery. Its structure allows for interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an enzyme inhibitor, where the diethylamino propyl amino group plays a crucial role in binding to target proteins. This property has led to investigations into its efficacy in treating conditions such as neurodegenerative diseases and cancer.

In addition to its biological applications, this compound has also been studied for its role in materials science. The presence of the 4-chlorophenyl group enhances its stability under certain conditions, making it suitable for use in advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to improve mechanical properties and thermal resistance.

The synthesis of 3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring that the compound meets the high standards required for both laboratory studies and industrial applications. These advancements have been documented in recent publications, underscoring the importance of continuous innovation in chemical synthesis.

Furthermore, this compound has been utilized in the development of novel bioconjugates, which are essential in modern biotechnology. Its ability to form stable bonds with biomolecules such as proteins and nucleic acids has opened new avenues for drug delivery systems and diagnostic tools. Recent studies have focused on its application in targeted drug delivery, where the compound serves as a linker between therapeutic agents and targeting moieties.

In conclusion, 3-[(4-chlorophenyl)carbamoyl]-2-{[3-(diethylamino)propyl]amino}propanoic acid (CAS No. 1026770-17-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in research and development, particularly in the fields of pharmacology, materials science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.